For the outdoor insulation of high voltage transmission lines, insulating materials made of high-temperature vulcanized silicone rubber (HTV-SiR) are used all over the world. To enhance the performance of these base polymers, fillers of various sizes, concentrations and dimensions are added. In this study, four different types of HTV-SiR materials, one unfilled and three reinforced with silica of micro/nano size were used. Followed by preparation of the samples, aging was performed by placing them in a specially designed weathering chamber with various stresses and bipolar DC voltage for 5000 h. To diagnose integrity of the aged materials, different types of measurements based on hydrophobicity classification, leakage current, mechanical analysis, thermal tests, Fourier transform infrared (FTIR) spectroscopy and scanning electron microscopy (SEM) were conducted. Results of the hydrophobicity classification revealed S3 to be most hydrophobic having HC2 class under the influence of bipolar DC voltage, whereas, sample S1 was the most hydrophilic resulting in HC4 and HC5 under negative and positive DC voltages, respectively. Similarly, the lowest leakage currents of 5.56 μA and 5.81 μA were recorded for sample S3 after being aged under negative DC and positive DC voltages, respectively. The %age decrease in tensile strength recorded for samples S1, S2, S3 and S4 was 32.3, 25.32, 23.56 and 27.12, respectively, under the positive DC voltage. Thermogravimetric analysis exhibited the least decrease of %yield from 49.3% to 48.9% and 48.4% for sample S3 under negative and positive DC voltages, respectively. Additionally, according to FTIR spectroscopic investigation, hybrid composite S3 kept the highest intactness in siloxane backbone (Si–O–Si) linkages, with a drop in its peak of 37% for positive DC and 11.2% for negative DC. In contrast to the co-filled composites S2 and S3 with improved surface morphology, samples S1 and S4 indicated voids, cracks, increased roughness and structural damages.

To run a smallholder rubber plantation as a productive and profitable venture, the higher motivation of its waged labourers to their operational role in farming is essential. This study adopted Maslow’s hierarchy of needs theory to identify the existing satisfactory level of smallholder rubber plantation labourers in latex harvesting in Sri Lanka. It formulates the relevant probabilities of improving job satisfaction concerning their satisfaction with needs. Using the ordered logistic regression, we examined the socio-demographic and job-specific environmental characteristics of 231 latex harvesters from the smallholder rubber lands in the Kegalle District of Sri Lanka. Our results revealed that the overall satisfaction of a latex harvester lies between dissatisfaction to a neutral level. Moreover, it can be improved by 5%–11% when the satisfaction level goes from dissatisfied to satisfied level in hierarchical needs. Results of the field survey suggest that working environment improvement of latex harvesters, relationships with the owner and incentives to harvesters are the foremost needs to motivate harvesters in the job. Some measures were discussed to uplift the satisfactory level of harvesters while safeguarding the smallholder rubber growers. Further investigation into other regions with diverse socioeconomic characteristics was also discussed to generalise the findings of this study.

When cashew nutshell oil (CNSO), a well-known non-edible natural oil, is utilised as a blocking agent with diphenylmethane diisocyanate (MDI), this material displayed several advantages over commonly used petroleum-based phenolic compounds, including favourable deblocking conditions and decreased viscosity and better storage stability. When natural rubber (NR) is exposed to sunlight, ozone, UV radiation, and air, especially at high temperatures, the presence of unsaturated carbon–carbon double bonds in the backbone causes quick breakdown. In this work, the multiple bonds present in NR main chain were utilised and made saturated by the way of green emulsion polymerisation using CNSO-blocked MDI using a simple redox initiator. The polymerisation reaction was carried out at different monomer ratios to analyse the thermal stability of natural rubber. The deblocking temperature for CNSO-blocked MDI was determined using CO2 evolution and the thermo-gravimetric (TGA) methods. Gel time analysis was also conducted and found suitable for heat-curable polyurethane systems. FT-IR and NMR spectroscopic methods were used to examine structural properties. The TGA analysis of copolymer synthesised using NR and CNSO-blocked MDI at an equivalent weight ratio shows higher thermal stability. From this observation, CNSO-blocked MDI greatly improves the thermal stability of natural rubber.

Rubber is a traded commodity in the international market with considerable potential. The rubber industry is very essential in driving the economic activities of ASEAN-3 countries, namely Malaysia, Thailand and Indonesia. The close ties between the natural rubber (NR) markets in ASEAN-3 have led to the process of risk dissemination known as volatility spillover. In this regard, the paper aimed to investigate the spillover effect and dynamic correlation of NR price in ASEAN-3 using the Multivariate Generalized Autoregressive Conditional Heteroscedasticity (MGARCH) model with Baba, Engle, Kraft and Kroner (BEKK) formulation. The empirical result shows that there is a significant bidirectional volatility spillover between the volatility of Malaysian and Thailand NR, while there is only a unidirectional volatility spillover found from Malaysia to Indonesia. However, no volatility spillover was detected either from Thailand to Indonesia or vice-versa. Moreover, results from constant conditional correlation (CCC) found that the dependency on NR among ASEAN-3 was highly significant and positive, indicating the return relationship was moving in the same direction throughout the sample period. However, the result from dynamic conditional correlation (DCC) shows that although the degree of correlation is high among the region, there is a period whereby the level of correlation is low due to crises and unprecedented events like earthquakes and tsunamis. The results also found that the current period of NR volatility depends on its past volatility and any news or information greatly influences and affects the NR volatility in all ASEAN-3 countries.

Filler hybridisation in elastomers has become a subject of both scientific and industrial interest. Consequently, the use of nanofillers has attracted researchers looking to enhance the performance of elastomers. Therefore, carboxyl graphene (CG) and silicon dioxide (SiO2) nanofillers have been hybridised for the combined effect study of composite NBR (acrylonitrile butadiene rubber) elastomers in various accelerated environmental ageing conditions (high temperature, low temperature, and QUV). The inorganic filler (SiO2) had enhanced dispersion upon hybridising with CG on the surface of a composite NBR elastomer. To evaluate the mechanical and dynamic mechanical properties, unfilled and filled (CG/SiO2) composite NBR elastomer samples were prepared by mixing and rolling methods. Furthermore, the prepared samples were kept in various ageing chambers. The results of mechanical testing exhibited that tensile strength improvement was greater for filled elastomers than unfilled elastomers after ageing. Moreover, the filled elastomers were also able to retain the reduction in elongation at break after ageing. However, after ageing, the hardness of composite NBR elastomers increased marginally with the addition of CG/SiO2. Moreover, the loss factor (tan δ) of a composite NBR elastomer (CG/SiO2: 15/7.5), compared to that of the unfilled NBR elastomer before and after ageing, decreased but was still much higher than that of the aged unfilled NBR elastomer. The reason behind that was that CG/SiO2 dispersion in the composite NBR elastomer matrix acted as a barrier against ageing. CG/SiO2 hybridising is an effective way to develop high-performance composite NBR elastomers with good potential in industrial applications.Graphical abstract

In this study, a novel polymeric blend was developed using recycled high-density polyethylene (rHDPE) and natural rubber (NR), along with kenaf fibre as a natural filler. In addition, the blends were compatibilised by maleic anhydride-grafted polyethylene (MAPE) and maleic anhydride-grafted natural rubber (MANR). In addition, this study focussed on the material’s properties after the natural weathering test. Results indicated that the tensile properties dropped over the period of natural weathering due to the chain scission of polymeric backbones and the degradation of kenaf fibre. It was found that the retention of properties after natural weathering was higher over the addition of kenaf fibre. When considering the tensile strength, adding only 10 phr of kenaf enabled to increase the retention up to 25% higher than the unfilled counterpart. However, the retained properties were limited for the blends with the addition of compatibilisers. Adding compatibilisers might speed up the degradation of the blends due to its tendency to promote degradation. This is very useful for plastic manufacturers to consider this material a choice either to act as a performance booster or a pro-degradant.

In this research, a new type of flexible cushioning material was fabricated from silicone rubber reinforced with different lengths and contents of flax short fibres and warp-knitted spacer fabric (FSR-WSF). The pressure reduction property and energy absorption capability of the FSR-WSF were thoroughly studied based on the plane compressive test. Furthermore, the obliquity model was utilized to characterize the dispersion of WSFs with different structures. The results demonstrated that a larger modulus and a smaller fracture strain were obtained for silicone rubber reinforced with 1.26% short flax staple fibres that were 2.5 mm in length. Additionally, a remarkable pressure reduction property was exhibited by an FSR-WSF containing 2.16% 3.5 mm short flax fibres, where the values of \(\mathrm{csc}\alpha\) and \(\mathrm{csc}\beta\) were 1.05 and 1.57, respectively. The results illustrated that the pressure reduction property of the FSR-WSF was the result of coupling between its internal components. These findings could contribute significantly to the development of composites reinforced by warp-knitted spacer fabrics.

The anisotropy of the swelling of rubber is examined both theoretically and experimentally. The Flory theory is extended to account for anisotropic swelling, allowing the determination of the average molecular weight between cross-links for rubber with swelling anisotropy for the first time. In addition, specimens from five commercial rubbers manufactured using either compression-moulding or sheet-rolling processes are swollen in appropriate organic solvents. Their linear dimensions and mass are carefully recorded before swelling, in the swollen state, and after drying, to obtain three linear swelling ratios which can differ by up to 10% within each specimen. Compression-moulded rubbers are shown to be transversely isotropic after moulding, whereas rolled rubbers exhibit full anisotropy, with different swelling ratios in all three directions. None of the rubbers examined were found to be truly isotropic. The new anisotropic swelling theory is applied to the experimental data to determine the average molecular weight between cross-links, which is determined as up to 0.5% larger than the value obtained using the Flory isotropic swelling theory.

Acoustic foam materials are used to control noise pollution in a wide range of applications, including buildings and the transportation industry. This study explores the feasibility of replacing conventional acoustic foam made of synthetic material with natural rubber (NR) latex foam. The acoustic properties of two types of specialty NR latex foams, deproteinized natural rubber (DPNR) latex foam and epoxidized natural rubber (ENR) latex foam, were investigated using an impedance tube according to ISO 10534-2. It was found that the sound transmission loss (STL) performance is directly proportional to the thickness and density of the latex foam samples. A comparison between ENR, DPNR, and LATZ latex foams showed that the ENR foam exhibits the highest STL curve at all thickness and density levels. The sound absorption coefficient (SAC) performance was assessed at low and high frequencies. At low frequencies, the SAC was found to be affected by the density and thickness levels of the materials, whereas at higher frequencies, it was the morphological characteristics that influenced the SAC. The noise reduction coefficient (NRC) was used to evaluate the overall noise absorption performance of the foams. It was found that high-density DPNR latex foam exhibits a higher NRC value than high-density ENR latex foam. Overall, both ENR and DPNR latex foams meet the specifications for acoustic applications in buildings and the transportation industry, making them strong contenders for the next generation of environmentally friendly acoustic foams.

Dialysed C-serum precipitate (DCP), a sub-fraction of latex C-serum originating from Hevea brasiliensis, has shown specific in vitro antiproliferative properties towards cancer-origin cell lines. As a potential agent to be used in cancer treatment, preclinical safety assessment tests are crucial. This study focused on investigating the mutagenicity of DCP via bacterial reverse mutation assay (Ames test), Mouse lymphoma assay (MLA), and micronucleus assay according to OECD guidelines. No mutagenicity was exhibited by DCP at concentrations lower than 1 mg/mL for the five different auxotroph strains of Salmonella typhimurium (TA 98, TA 100, TA 1535, and TA 1537) and Escherichia coli WP2uvrA pKM101 in the absence and presence of metabolic activation system (S9-mix). Nonetheless, it has been found that DCP was able to induce negligible mutation in MLA and micronucleus assay. Overall, DCP does express dose-dependant mutagenicity according to the assays conducted and thus, it is crucial to take this into consideration should DCP be used in the development of therapeutic agent.